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Compound of Interest

Compound Name: 2-Bromo-5-methoxyaniline

Cat. No.: B1269708

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for
2-Bromo-5-methoxyaniline, its chemical and physical properties, and key experimental
protocols for its application in synthetic chemistry, particularly in the context of drug discovery
and development.

Introduction to 2-Bromo-5-methoxyaniline

2-Bromo-5-methoxyaniline is a valuable substituted aniline derivative widely utilized as a
building block in organic synthesis. Its bifunctional nature, possessing both a reactive bromine
atom and a nucleophilic amino group, makes it a versatile precursor for the synthesis of a wide
range of more complex molecules. The methoxy group further influences the electronic
properties of the aromatic ring, modulating its reactivity.

In the pharmaceutical industry, this compound is a key intermediate in the synthesis of various
therapeutic agents, including epidermal growth factor receptor (EGFR) inhibitors, which are
crucial in oncology. Its utility also extends to the development of materials for organic light-
emitting diodes (OLEDS).

Commercial Suppliers

The following table summarizes prominent commercial suppliers of 2-Bromo-5-
methoxyaniline, providing key quantitative data to facilitate comparison and procurement for

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1269708?utm_src=pdf-interest
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

research and development purposes.

Available

Supplier CAS Number Purity . Price (USD)
Quantities
Not specified; )
Inquire for
) ) buyer assumes o
Sigma-Aldrich 59557-92-5 o 100 mg[1] organizational
responsibility to o
i ) pricing[1]
confirm purity[1]
$300 (25009),
) 250g, 500g, 1kg,
ChemShuttle 59557-92-5 Inquire 5ka[2] $450 (50009),
J $900 (1kg)[2]
£15.00 (59),
Apollo Scientific 59557-92-5 98%][3] 59, 25g, 100g[3] £22.00 (259),
£79.00 (1009)[3]
Synthonix, Inc. 59557-92-5 98%[4] Inquire Inquire
BLD Pharm 59557-92-5 Inquire Inquire Inquire
Pharmaffiliates 59557-92-5 High Purity Inquire Inquire
XIAMEN
EQUATION Inquire (bulk )
59557-92-5 >99.00%][5] ] Inquire
CHEMICAL available)[5]
CO.,LTD
] S 129968-11-2 _
Aladdin Scientific min 98%]6] 100g[6] $42.37 (1009)[6]
(HCI salt)
Maksons Fine Inquire (bulk )
59557-92-5 >99.0%][7] Inquire
Chem Pvt. Ltd. manufacturer)[7]

Chemical and Physical Properties
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Property Value

CAS Number 59557-92-5

Molecular Formula C7HsBrNO

Molecular Weight 202.05 g/mol

Appearance White to off-white crystalline solid
Melting Point 55-59 °C

Boiling Point 285.6+20.0 °C at 760 mmHg
Density 1.5+0.1 g/cm3

Soluble in organic solvents such as methanol,
Solubility ethanol, and dichloromethane. Sparingly soluble

in water.

Experimental Protocols

2-Bromo-5-methoxyaniline is a key substrate for various cross-coupling reactions, which are
fundamental in the synthesis of complex organic molecules for drug discovery. Below are
detailed methodologies for two of the most common and powerful transformations: the Suzuki-
Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

This protocol outlines a general procedure for the palladium-catalyzed cross-coupling of 2-
Bromo-5-methoxyaniline with an arylboronic acid. This reaction is instrumental in the
synthesis of biaryl compounds.

Materials:
e 2-Bromo-5-methoxyaniline
 Arylboronic acid (1.2 equivalents)

o Palladium(ll) acetate (Pd(OACc)z, 2 mol%)
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o Triphenylphosphine (PPhs, 8 mol%)

o Potassium carbonate (K2COs3, 2 equivalents)

e Toluene

o Water

e Argon or Nitrogen gas

o Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)
Procedure:

e To a Schlenk flask, add 2-Bromo-5-methoxyaniline (1.0 mmol), the arylboronic acid (1.2
mmol), potassium carbonate (2.0 mmol), palladium(ll) acetate (0.02 mmol), and
triphenylphosphine (0.08 mmol).

o Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three
times.

e Add toluene (5 mL) and water (1 mL) to the flask via syringe.
o Heat the reaction mixture to 90 °C with vigorous stirring.

e Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-
24 hours.

e Upon completion, cool the reaction mixture to room temperature.

 Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10
mL).

» Dry the organic layer over anhydrous sodium sulfate (Na2SOa), filter, and concentrate under
reduced pressure.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Purify the crude product by flash column chromatography on silica gel to obtain the desired
biaryl product.

Buchwald-Hartwig Amination for C-N Bond Formation

This protocol provides a general method for the palladium-catalyzed amination of 2-Bromo-5-
methoxyaniline with a primary or secondary amine. This is a key step in the synthesis of many
pharmacologically active compounds.

Materials:

e 2-Bromo-5-methoxyaniline

e Primary or secondary amine (1.2 equivalents)

o Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s, 1 mol%)
o Xantphos (2 mol%)

e Sodium tert-butoxide (NaOtBu, 1.4 equivalents)

e Anhydrous toluene or dioxane

e Argon or Nitrogen gas

o Standard glassware for inert atmosphere reactions
Procedure:

e In a glovebox or under a stream of inert gas, add Pdz(dba)s (0.01 mmol) and Xantphos (0.02
mmol) to a Schlenk flask.

e Add anhydrous toluene or dioxane (3 mL) and stir for 5 minutes.

e Add 2-Bromo-5-methoxyaniline (1.0 mmol), the amine (1.2 mmol), and sodium tert-
butoxide (1.4 mmol).

e Seal the flask and heat the reaction mixture to 100-110 °C.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 8-24 hours.

e Cool the reaction to room temperature and quench with saturated agueous ammonium
chloride (NH4Cl).

o Extract the product with ethyl acetate (3 x 15 mL).

o Combine the organic layers, wash with brine, dry over anhydrous Na2SOa4, and concentrate
under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations
Supplier Selection Workflow

The following diagram illustrates a logical workflow for selecting a commercial supplier of 2-
Bromo-5-methoxyaniline for a research project.
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Define Project Requirements
(Purity, Quantity, Budget)

l

Identify Potential Suppliers
(Online Databases, Catalogs)

'

Request Quotations and
Technical Data Sheets (TDS)

'

Purity Meets Specification?

Quantity Available?

Evaluate Supplier Data
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Price Within Budget? No
es No
Lead Time Acceptable? No
es No
. . Re-evaluate Requirements or
Select Optimal Supplier Search for Alternative Suppliers
Place Purchase Order
Click to download full resolution via product page
Caption: Workflow for selecting a commercial supplier.
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Suzuki-Miyaura Coupling Catalytic Cycle

The diagram below illustrates the catalytic cycle for the Suzuki-Miyaura cross-coupling
reaction, a key application of 2-Bromo-5-methoxyaniline.

Catalytic Cycle Legend

R = 2-amino-4-methoxyphenyl R' = Aryl from boronic acid Ln = Ligand (e.g., PPh3)

R-Br
Oxidative Addition

R-Pd(II)(R)Ln
Reductive Elimination

Click to download full resolution via product page

Caption: Suzuki-Miyaura cross-coupling catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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